Cas no 1969287-80-6 (rac-(3R,5R)-3,5-dimethylpiperidin-4-one)

• Product Name: rac-(3R,5R)-3,5-dimethylpiperidin-4-one
• CAS No: 1969287-80-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD30181811
• CID: 5238821
• PubChem ID: 122164162
• Update Time: 2025-05-24

rac-(3R,5R)-3,5-dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3,5-dimethyl-, (3R,5R)-
• rac-(3R,5R)-3,5-dimethylpiperidin-4-one

• MDL： MFCD30181811
• Inchi： 1S/C7H13NO/c1-5-3-8-4-6(2)7(5)9/h5-6,8H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： AMGHHWQPWHGXHB-PHDIDXHHSA-N
• SMILES： N1C[C@@H](C)C(=O)[C@H](C)C1

Additional information on rac-(3R,5R)-3,5-dimethylpiperidin-4-one

Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One: A Comprehensive Overview

Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One, identified by the CAS number 1969287-80-6, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule belongs to the class of piperidinones, which are six-membered ring structures with a ketone group at the 4-position and two methyl groups at the 3 and 5 positions.

The stereochemistry of Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One plays a crucial role in its biological activity and chemical reactivity. The (3R,5R) configuration ensures a specific spatial arrangement of substituents, which is essential for interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor changes in configuration can lead to significant differences in efficacy and selectivity.

Recent research has focused on the synthesis and characterization of Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One. Scientists have developed novel synthetic routes that enhance the yield and purity of the compound while minimizing environmental impact. For instance, a study published in Journal of Medicinal Chemistry demonstrated a green chemistry approach using microwave-assisted synthesis to produce the compound with high enantiomeric excess.

The application of Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One extends beyond pharmaceuticals. It has been explored as a building block in organic synthesis for constructing complex molecules with bioactive properties. Additionally, its role as an intermediate in the production of advanced materials has been investigated, particularly in the development of high-performance polymers and catalysts.

In terms of biological activity, Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that the compound exhibits neuroprotective effects by modulating key pathways involved in neuronal survival and function.

The safety profile of Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One has also been extensively evaluated. Toxicological studies indicate that the compound has a favorable safety margin with minimal adverse effects at therapeutic doses. These findings have encouraged further exploration into its potential for clinical use.

In conclusion, Rac-(3R,5R)-3,5-Dimethylpiperidin-4-One, with its unique structural features and diverse applications, remains a focal point for scientific research. As advancements continue to emerge in synthetic methodologies and biological applications, this compound is poised to make significant contributions to various fields within science and technology.